Cas no 138008-97-6 ((2-isopropoxyphenyl)boronic acid)

(2-isopropoxyphenyl)boronic acid Properties

Names and Identifiers

• 2-Isopropoxyphenylboronic acid
• 2-ISOPROPOXYBENZENEBORONIC ACID
• AKOS BRN-0366
• (2-Isopropoxyphenyl)boronic acid
• 2-Isopoxybenzeneboronic acid
• (2-propan-2-yloxyphenyl)boronic acid
• 2-(Propan-2-yloxy)phenylboronic acid 2-Isopropoxybenzeneboronic acid
• 2-(Propan-2-yloxy)phenylboronic acid
• Boronic acid, [2-(1-methylethoxy)phenyl]-
• 2-ISOPROPOXYPHENYLBORONICACID
• PubChem13297
• 2-isopoxybenzenboronic acid
• 2-isopropoxylphenylboronic acid
• 2-isopropyloxyphenylboronic acid
• 2-isopropoxyphenyl boronic acid
• 2-Isoprop
• FT-0655931
• DTXSID80408161
• AC-6361
• FS-4314
• (2-Isopropoxyphenyl)boronicacid
• CS-W003075
• 138008-97-6
• XDMKBIIRBDPSOE-UHFFFAOYSA-N
• J-509748
• BCP08469
• SY023531
• C9H13BO3
• AMY39588
• AB15037
• A26766
• SCHEMBL522469
• Boronic acid, B-[2-(1-methylethoxy)phenyl]-
• AKOS004116516
• MFCD03427050
• 2-(PROPAN-2-YLOXY)PHENYLBORONIC ACID
• DB-010454
• (2-propan-2-yloxyphenyl)boronic Acid
• 2-Isopropoxybenzeneboronic acid
• +Expand

• MDL： MFCD03427050
• InChIKey： XDMKBIIRBDPSOE-UHFFFAOYSA-N
• Inchi： 1S/C9H13BO3/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7,11-12H,1-2H3
• SMILES： O(C1=C([H])C([H])=C([H])C([H])=C1B(O[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 180.09600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.096
• Heavy Atom Count: 13
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 0.15360
• PSA: 49.69000
• Refractive Index: n20/D >1.5090(lit.)
• Boiling Point: 199 °C(lit.)
• Melting Point: 30-35 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: No data available
• Density: 1.075 g/mL at 25 °C(lit.)

(2-isopropoxyphenyl)boronic acid Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD76110)
• Signal Word：Warning

(2-isopropoxyphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents